6-carboxy-3,4-dihydro-7-hydroxy-2(1H)-quinolinone

• IUPAC Name: 7-hydroxy-2-oxo-3,4-dihydro-1H-quinoline-6-carboxylic acid
• InChI: InChI=1S/C10H9NO4/c12-8-4-7-5(1-2-9(13)11-7)3-6(8)10(14)15/h3-4,12H,1-2H2,(H,11,13)(H,14,15)
• InChI Key: GUTPOVJCPOFQIO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=CC(=C(C=C21)C(=O)O)O
• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol

Description

6-carboxy-3,4-dihydro-7-hydroxy-2(1H)-quinolinone, also known as quinolinic acid (QA), is a neuroactive metabolite of the amino acid tryptophan. It is an important intermediate in the biosynthesis of NAD+ and NADP+, which are essential coenzymes involved in many cellular processes. QA has been implicated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and Huntington's disease.

Scientific Research Applications

Synthesis and Structural Studies

• A series of Schiff bases derived from 2-phenyl-3-amino-4(1H)-quinolinone and R-salicyladehyde derivatives, including 6-carboxy-3,4-dihydro-7-hydroxy-2(1H)-quinolinone, have been synthesized and structurally characterized. These compounds show varied orientation of molecular moieties and have been studied for their fluorescence properties (Trávníček, Buchtík, & Němec, 2014).

Cytotoxic Activity

• 2-Phenyl-3-hydroxy-4(1H)-quinolinones substituted with a carboxyl group at position 7 have been prepared and tested for cytotoxic activity in vitro against various cancer cell lines. These studies provide insights into the structure-activity relationships of these compounds (Soural et al., 2006).

Novel Synthesis Methods

• Innovative methods for synthesizing 3,4-dihydro-2(1H)quinolinone derivatives have been investigated, focusing on improving yield and simplifying operations. This research contributes to the efficient production of these compounds, including this compound (Chun-xin, 2003).

Ionic Liquid Catalysis

• The synthesis of 6-Hydroxy-3,4-dihydro-2(1H)-quinolinone using ionic liquids as catalysts has been explored. This approach offers advantages in terms of environmental friendliness and efficiency, demonstrating the potential of ionic liquids in organic synthesis (Jia-chen, 2014).

Improved Preparation Methods

• Research has focused on improving the preparative methods for 7-hydroxy-3,4-dihydro-2(1H)-quinolinone, a compound structurally related to this compound. This work is aimed at enhancing the overall yield and purity of these compounds (Qian, 2005).

Application in Cardiotonic Agents

• A series of 6-(3-amino-2-hydroxypropoxy)-2(1H)-quinolinones, structurally similar to this compound, have been synthesized and evaluated for their positive inotropic activity on the canine heart. These derivatives show potential as cardiotonic agents (Fujioka et al., 1992).